Cas no 882527-45-9 (1-NAPHTHALENAMINE, 5-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-)

• Product Name: 1-NAPHTHALENAMINE, 5-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-
• CAS No: 882527-45-9
• MF: C₁₅H₁₈BNO₂
• MW: 255.119924068451
• MDL: MFCD34169225
• CID: 3202759
• PubChem ID: 86235264
• Update Time: 2025-10-17

1-NAPHTHALENAMINE, 5-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)- Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHALENAMINE, 5-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-
• 882527-45-9
• 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)naphthalen-1-amine

• MDL： MFCD34169225
• Inchi： 1S/C15H18BNO2/c1-15(2)9-18-16(19-10-15)13-7-3-6-12-11(13)5-4-8-14(12)17/h3-8H,9-10,17H2,1-2H3
• InChI Key： VBLQXRQBQBVJQD-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3C(=CC=CC2=3)N)OCC(C)(C)C1

Computed Properties

• Exact Mass: 255.1430590Da
• Monoisotopic Mass: 255.1430590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-NAPHTHALENAMINE, 5-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-

1-Naphthalamine, 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)

1-Naphthalamine, also known as cas no 882527-45-9, is a compound that has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is characterized by a naphthalene ring system with an amino group attached at the 1-position and a substituted dioxaborinane group at the 5-position. The presence of these functional groups makes it a versatile molecule with potential uses in various areas of chemical research and industry.

The structure of 1-naphthalamine is particularly interesting because the naphthalene ring provides a rigid aromatic framework, while the dioxaborinane group introduces boron into the molecule. Boron-containing compounds are known for their unique electronic properties and have been extensively studied in materials science and catalysis. The dimethyl substitution on the dioxaborinane ring further enhances the molecule's stability and reactivity, making it a valuable compound for synthetic chemistry.

Recent studies have explored the use of 1-naphthalamine in organic electronics. The naphthalene moiety is known to exhibit strong electron-withdrawing properties, which can be advantageous in designing semiconducting materials. Researchers have reported that incorporating this compound into polymer blends can significantly improve charge transport properties, making it a promising candidate for next-generation electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

In addition to its electronic applications, 1-naphthalamine has also been investigated for its potential in drug design. The amino group on the naphthalene ring can act as a hydrogen bond donor, which is a desirable property in bioactive molecules. Recent computational studies suggest that this compound may interact with certain protein targets, making it a lead compound for further optimization in medicinal chemistry.

The synthesis of cas no 882527-45-9 involves a multi-step process that typically begins with the preparation of the dioxaborinane precursor. This precursor is then subjected to nucleophilic substitution reactions to introduce the naphthalamine group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield.

From an environmental standpoint, researchers are also exploring the biodegradability and toxicity of 1-naphthalamine. Initial studies indicate that the compound exhibits low toxicity under standard test conditions, which is encouraging for its potential use in industrial applications. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 1-naphthalamine, with its unique structure and functional groups, represents a valuable compound with diverse applications across multiple disciplines. Its role in organic electronics, drug design, and catalysis highlights its importance in modern chemical research. As new studies continue to uncover its potential, this compound is poised to make significant contributions to both academic and industrial advancements.